(-)-N-(Diphenylmethylene)glycinyl-(2R)-bornane-10,2-sultam
(-)-N-(Diphenylmethylene)glycinyl-(2R)-bornane-10,2-sultam
Brand Name:
Vulcanchem
CAS No.:
138566-17-3
VCID:
VC0177968
InChI:
InChI=1S/C25H28N2O3S/c1-24(2)20-13-14-25(24)17-31(29,30)27(21(25)15-20)22(28)16-26-23(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,20-21H,13-17H2,1-2H3/t20-,21-,25-/m1/s1
SMILES:
CC1(C2CCC13CS(=O)(=O)N(C3C2)C(=O)CN=C(C4=CC=CC=C4)C5=CC=CC=C5)C
Molecular Formula:
C25H28N2O3S
Molecular Weight:
436.6 g/mol
(-)-N-(Diphenylmethylene)glycinyl-(2R)-bornane-10,2-sultam
CAS No.: 138566-17-3
Main Products
VCID: VC0177968
Molecular Formula: C25H28N2O3S
Molecular Weight: 436.6 g/mol
| CAS No. | 138566-17-3 |
|---|---|
| Product Name | (-)-N-(Diphenylmethylene)glycinyl-(2R)-bornane-10,2-sultam |
| Molecular Formula | C25H28N2O3S |
| Molecular Weight | 436.6 g/mol |
| IUPAC Name | 2-(benzhydrylideneamino)-1-[(1S,5R,7R)-10,10-dimethyl-3,3-dioxo-3λ6-thia-4-azatricyclo[5.2.1.01,5]decan-4-yl]ethanone |
| Standard InChI | InChI=1S/C25H28N2O3S/c1-24(2)20-13-14-25(24)17-31(29,30)27(21(25)15-20)22(28)16-26-23(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,20-21H,13-17H2,1-2H3/t20-,21-,25-/m1/s1 |
| Standard InChIKey | GWFWLGONUVZQPT-DNRQZRRGSA-N |
| Isomeric SMILES | CC1([C@@H]2CC[C@]13CS(=O)(=O)N([C@@H]3C2)C(=O)CN=C(C4=CC=CC=C4)C5=CC=CC=C5)C |
| SMILES | CC1(C2CCC13CS(=O)(=O)N(C3C2)C(=O)CN=C(C4=CC=CC=C4)C5=CC=CC=C5)C |
| Canonical SMILES | CC1(C2CCC13CS(=O)(=O)N(C3C2)C(=O)CN=C(C4=CC=CC=C4)C5=CC=CC=C5)C |
| PubChem Compound | 10906237 |
| Last Modified | Nov 11 2021 |
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